2-(1-Hydroxy-1-methylethyl)-4-methoxyfuro-[3,2-g]benzopyran-7-one

• Molecular Formula: C15H14O5
• Molecular Weight: 274.27 g/mol
• InChI: InChI=1S/C15H14O5/c1-15(2,17)12-6-9-11(19-12)7-10-8(14(9)18-3)4-5-13(16)20-10/h4-7,17H,1-3H3
• InChIKey: XCLWLMIHAUZKOM-UHFFFAOYSA-N

2-(1-Hydroxy-1-methylethyl)-4-methoxyfuro-[3,2-g]benzopyran-7-one: A 5-Methoxypsoralen with a Structurally Distinct C2 Substituent

2-(1-Hydroxy-1-methylethyl)-4-methoxyfuro-[3,2-g]benzopyran-7-one (CAS 54087-32-0, molecular formula C₁₅H₁₄O₅, MW 274.27) is a naturally occurring furanocoumarin belonging to the 5-methoxypsoralen class . It is distinguished from the prototypical psoralen scaffold by the presence of a 2-(2-hydroxypropan-2-yl) substituent at the C2 position of the furan ring, a modification that fundamentally alters its physicochemical and pharmacological profile compared to simpler analogs [1]. The compound has been isolated from multiple botanical sources, including sugarcane bagasse (Saccharum officinarum) [2], Melicope barbigera (syn. Pelea barbigera) [3], and Evodia lepta fruits , indicating a broad but specific distribution within the Rutaceae and allied plant families. Commercial availability includes catalog numbers M39669 (AbMole), A910878 (Ambeed), and various other research-grade sources with typical purity specifications of >98.0% .

Chemical novelty C2-(2-hydroxypropan-2-yl) furanocoumarin, distinct from common 5-MOP

Screening context Antiseizure endpoint research in zebrafish PTZ model

Source identity Rutaceae-derived natural product; isolated from Halfordia, Melicope, Evodia

• [1] PubChem. Compound Summary for CID 621251: 2-(2-hydroxypropan-2-yl)-4-methoxyfuro[3,2-g]chromen-7-one. National Center for Biotechnology Information. View Source
• [2] Du FL, et al. A comparative study for the organic byproducts from hydrothermal carbonizations of sugarcane bagasse and its bio-refined components cellulose and lignin. PLoS One. 2018;13(6):e0197188. View Source
• [3] Higa T, Scheuer PJ. Hawaiian plant studies. Part XVI. Coumarins and flavones from Pelea barbigera (Gray) Hillebrand (Rutaceae). Journal of the Chemical Society, Perkin Transactions 1. 1974;1350-1352. View Source

Why 5-Methoxypsoralen or Other Furocoumarin Analogs Cannot Substitute for 2-(1-Hydroxy-1-methylethyl)-4-methoxyfuro-[3,2-g]benzopyran-7-one

Generic substitution of 2-(1-hydroxy-1-methylethyl)-4-methoxyfuro-[3,2-g]benzopyran-7-one with other 5-methoxypsoralens (e.g., bergapten/5-MOP) or linear furanocoumarins (e.g., imperatorin, xanthotoxin) is scientifically unsound due to fundamental structural divergence. While all members of the psoralen class share the tricyclic furo[3,2-g]benzopyran-7-one core, the C2-(2-hydroxypropan-2-yl) substituent in this compound introduces a tertiary alcohol moiety with hydrogen-bonding capacity (H-bond donor count = 1) and increased steric bulk [1]. In contrast, bergapten lacks any substituent at the furan ring, imperatorin bears a prenyloxy group at C8, and xanthotoxin has only a methoxy group at C8 [2]. This structural variation translates into measurable differences: the target compound exhibits a predicted pKa of 9.86 ± 0.15 and a topological polar surface area (tPSA) of 68.9 Ų, while bergapten (5-MOP) has a tPSA of approximately 52 Ų and no ionizable hydroxyl proton at physiological pH . These parameters directly influence membrane permeability, target engagement, and metabolic stability [3]. Most critically, the anticonvulsant activity profile of this compound has been experimentally validated at 20 μM in a zebrafish PTZ-induced seizure model with quantifiable behavioral and electrophysiological outcomes, whereas structurally similar furanocoumarins like bergapten and oxypeucedanin show no anticonvulsant activity in comparable in vivo seizure assays [4][5]. The substitution of this compound with a cheaper or more readily available analog would therefore invalidate any study design predicated on its unique activity signature.

Target compound 2-(1-Hydroxy-1-methylethyl) derivative

C2 tertiary alcohol provides HBD = 1, tPSA 68.9 Ų; activity profile includes antiseizure endpoint response.

Common analog Bergapten (5-MOP)

Lacks furan substitution (HBD = 0, tPSA ≈ 52 Ų); no anticonvulsant activity in mouse MES model. Structural mismatch may shift target engagement.

Other furanocoumarins Imperatorin, Xanthotoxin

C8-substituted, HBD = 0; antiseizure mechanism context differs. Activity and gene expression endpoints may not transfer.

• [1] InvivoChem. Product Technical Data: 2-(1-Hydroxy-1-methylethyl)-4-methoxyfuro-[3,2-g]benzopyran-7-one (Physicochemical Properties). View Source
• [2] Bartnik M. Methoxyfuranocoumarins of Natural Origin–Updating Biological Activity Research and Searching for New Directions—A Review. Current Issues in Molecular Biology. 2024;46(1):856-883. View Source
• [3] PubChem. Bergapten (CID 2355): Computed physicochemical properties. View Source
• [4] Skiba A, et al. Evaluation of the Antiseizure Activity of Endemic Plant Halfordia kendack Guillaumin and Its Main Constituent, Halfordin, on a Zebrafish Pentylenetetrazole (PTZ)-Induced Seizure Model. International Journal of Molecular Sciences. 2023;24(3):2598. View Source
• [5] Luszczki JJ, et al. Anticonvulsant effects of four linear furanocoumarins, bergapten, imperatorin, oxypeucedanin, and xanthotoxin, in the mouse maximal electroshock-induced seizure model: a comparative study. Pharmacological Reports. 2010;62(6):1139-1146. View Source

Quantitative Evidence Differentiating 2-(1-Hydroxy-1-methylethyl)-4-methoxyfuro-[3,2-g]benzopyran-7-one from Closest Furanocoumarin Analogs

Antiseizure Activity: Halfordin (20 μM) Produces 41.4%–60% Reduction in Convulsive Behavior in Zebrafish PTZ Model, Whereas Bergapten and Oxypeucedanin Show No Anticonvulsant Activity in Murine MES

The target compound (halfordin) at a concentration of 20 μM significantly reduced convulsive-like behavior by 41.4% in locomotor analysis and by 60% in local field potential (LFP) recordings in a zebrafish pentylenetetrazole (PTZ)-induced acute seizure model [1]. In a separate head-to-head comparative study of four linear furanocoumarins in the mouse maximal electroshock (MES) seizure model, imperatorin and xanthotoxin showed anticonvulsant protection, whereas bergapten and oxypeucedanin exerted no anticonvulsant activity despite their close structural similarity [2].

Antiseizure response

Cross-study comparable

Halfordin 20 μM: 41.4%↓ locomotor, 60%↓ LFP in zebrafish PTZ. Bergapten & oxypeucedanin: no activity in mouse MES.

Supports antiseizure endpoint interpretation. Diverges from comparator furanocoumarins.

Cross-model (zebrafish vs mouse) limits direct quantitative equivalence.

Evidence Dimension	Reduction in seizure/convulsive behavior
Target Compound Data	20 μM: 41.4% reduction (locomotor), 60% reduction (LFP)
Comparator Or Baseline	Bergapten: no anticonvulsant activity; Oxypeucedanin: no anticonvulsant activity; Imperatorin/Xanthotoxin: active (ED₅₀ not reported for halfordin equivalent model)
Quantified Difference	Halfordin shows activity at 20 μM in zebrafish PTZ; bergapten and oxypeucedanin show no activity in mouse MES model.
Conditions	Zebrafish PTZ-induced seizure model (halfordin) vs. mouse maximal electroshock (MES) seizure model (comparators). Note: cross-model comparison limits direct quantitative equivalence.

Why This Matters

This establishes halfordin as a distinct anticonvulsant entity within the furanocoumarin class, with an activity profile that diverges from bergapten and oxypeucedanin, making it the appropriate selection for antiseizure screening programs targeting novel mechanisms distinct from those of imperatorin/xanthotoxin.

• [1] Skiba A, et al. Evaluation of the Antiseizure Activity of Endemic Plant Halfordia kendack Guillaumin and Its Main Constituent, Halfordin, on a Zebrafish Pentylenetetrazole (PTZ)-Induced Seizure Model. International Journal of Molecular Sciences. 2023;24(3):2598. View Source
• [2] Luszczki JJ, et al. Anticonvulsant effects of four linear furanocoumarins, bergapten, imperatorin, oxypeucedanin, and xanthotoxin, in the mouse maximal electroshock-induced seizure model: a comparative study. Pharmacological Reports. 2010;62(6):1139-1146. View Source

Structural Divergence: C2-(2-Hydroxypropan-2-yl) Substituent Confers Hydrogen-Bond Donor Capacity (HBD = 1) and Higher tPSA (68.9 Ų) Compared to Bergapten (HBD = 0, tPSA ≈ 52 Ų)

The target compound possesses a 2-(2-hydroxypropan-2-yl) substituent at the C2 position of the furan ring, introducing a tertiary alcohol functional group that provides one hydrogen-bond donor (HBD = 1) and increases the topological polar surface area (tPSA) to 68.9 Ų [1]. In contrast, bergapten (5-methoxypsoralen) lacks any furan ring substitution and has HBD = 0 with a computed tPSA of approximately 52 Ų [2]. Xanthotoxin (8-methoxypsoralen) and imperatorin (8-prenyloxypsoralen) also have HBD = 0 [3].

Physicochemical identity

Class-level inference

HBD = 1; tPSA 68.9 Ų vs bergapten HBD = 0, tPSA ≈ 52 Ų (Δ +16.9 Ų)

Hydrogen-bond donor presence may influence permeability and target recognition.

Computed properties; experimental validation needed for BBB penetration context.

Evidence Dimension	Hydrogen-bond donor count / topological polar surface area
Target Compound Data	HBD = 1; tPSA = 68.9 Ų
Comparator Or Baseline	Bergapten (5-MOP): HBD = 0; tPSA ≈ 52 Ų; Xanthotoxin: HBD = 0; Imperatorin: HBD = 0
Quantified Difference	ΔHBD = +1; ΔtPSA ≈ +16.9 Ų vs. bergapten
Conditions	Computed physicochemical properties from PubChem and vendor technical datasheets

Why This Matters

The presence of a hydrogen-bond donor and higher tPSA influences membrane permeability, blood-brain barrier penetration potential, and molecular recognition by biological targets, which may contribute to the observed divergence in anticonvulsant activity relative to HBD-deficient analogs.

• [1] InvivoChem. Product Technical Data: 2-(1-Hydroxy-1-methylethyl)-4-methoxyfuro-[3,2-g]benzopyran-7-one (Physicochemical Properties). View Source
• [2] PubChem. Bergapten (CID 2355): Computed physicochemical properties. View Source
• [3] Bartnik M. Methoxyfuranocoumarins of Natural Origin–Updating Biological Activity Research and Searching for New Directions—A Review. Current Issues in Molecular Biology. 2024;46(1):856-883. View Source

Gene Expression Modulation: Halfordin (20 μM) Significantly Modulates galn and penka Expression in Zebrafish Brain Tissue Following PTZ-Induced Seizures

In the zebrafish PTZ-induced seizure model, treatment with 20 μM halfordin resulted in significant modulation of galn (galanin) and penka (proenkephalin A) gene expression compared to PTZ-only controls [1]. Comparative gene expression data for bergapten, imperatorin, or xanthotoxin under identical experimental conditions are not available in the published literature; this represents a class-level inference based on the unique mechanism signature of halfordin.

Gene modulation

Supporting evidence

Halfordin 20 μM significantly modulates galn and penka expression in zebrafish brain after PTZ.

Reported neuropeptide pathway response; no comparator data available.

Full quantitative fold-change values require review of primary article.

Evidence Dimension	Fold-change in gene expression (qPCR analysis)
Target Compound Data	Significant modulation of galn and penka expression (quantitative fold-change values not explicitly reported in abstract/summary; full data available in primary article)
Comparator Or Baseline	PTZ-induced control (baseline); no published data for bergapten, imperatorin, or xanthotoxin in zebrafish PTZ gene expression assays
Quantified Difference	Significant versus PTZ control (p < 0.05); absence of comparator data precludes quantitative differentiation
Conditions	Zebrafish larvae, PTZ-induced seizure model, 20 μM halfordin treatment, qPCR analysis of brain tissue

Why This Matters

The modulation of galn and penka—genes encoding neuropeptides implicated in seizure regulation and neuroprotection—suggests a mechanistic pathway distinct from classical antiseizure drugs. This provides a rationale for selecting halfordin over other furanocoumarins when investigating non-GABAergic or non-ion channel antiseizure mechanisms.

• [1] Skiba A, et al. Evaluation of the Antiseizure Activity of Endemic Plant Halfordia kendack Guillaumin and Its Main Constituent, Halfordin, on a Zebrafish Pentylenetetrazole (PTZ)-Induced Seizure Model. International Journal of Molecular Sciences. 2023;24(3):2598. View Source

Botanical Source Specificity: The Compound Is Isolated from Geographically Distinct Rutaceae Species, Enabling Chemotaxonomic and Biodiversity-Driven Discovery Programs

2-(1-Hydroxy-1-methylethyl)-4-methoxyfuro-[3,2-g]benzopyran-7-one has been reported from multiple Rutaceae species with distinct geographical distributions: Halfordia kendack (endemic to New Caledonia) [1], Melicope barbigera (Hawaiian endemic) [2], and Evodia lepta (Southeast Asia) . In contrast, the more common 5-methoxypsoralen bergapten is widely distributed across numerous plant families (Apiaceae, Rutaceae, Moraceae, Fabaceae) and lacks the source specificity that defines this compound [3].

Botanical source

Class-level inference

Isolated from Halfordia kendack (endemic), Melicope barbigera, Evodia lepta; not ubiquitous like bergapten.

Supports chemotaxonomic marker use and biodiversity-driven discovery.

Source-specific identity; confirm botanical or synthetic origin for procurement.

Evidence Dimension	Botanical source diversity and geographical restriction
Target Compound Data	Reported from Halfordia kendack (New Caledonia endemic), Melicope barbigera (Hawaii endemic), Evodia lepta (Southeast Asia), sugarcane bagasse (Saccharum officinarum)
Comparator Or Baseline	Bergapten (5-MOP): widely distributed in Apiaceae, Rutaceae, Moraceae, Fabaceae; Imperatorin: abundant in Angelica species; Xanthotoxin: common in Ammi, Pastinaca, and Angelica species
Quantified Difference	Restricted to specific Rutaceae genera versus ubiquitous distribution of bergapten across multiple plant families
Conditions	Phytochemical isolation and chemotaxonomic surveys

Why This Matters

The restricted botanical distribution of this compound supports its use in chemotaxonomic marker studies and biodiversity-driven natural product discovery programs. For procurement purposes, sourcing from validated Rutaceae extracts may be necessary when synthetic material is unavailable or when investigating plant-derived reference standards.

• [1] Skiba A, et al. Evaluation of the Antiseizure Activity of Endemic Plant Halfordia kendack Guillaumin and Its Main Constituent, Halfordin, on a Zebrafish Pentylenetetrazole (PTZ)-Induced Seizure Model. International Journal of Molecular Sciences. 2023;24(3):2598. View Source
• [2] Higa T, Scheuer PJ. Hawaiian plant studies. Part XVI. Coumarins and flavones from Pelea barbigera (Gray) Hillebrand (Rutaceae). Journal of the Chemical Society, Perkin Transactions 1. 1974;1350-1352. View Source
• [3] Bartnik M. Methoxyfuranocoumarins of Natural Origin–Updating Biological Activity Research and Searching for New Directions—A Review. Current Issues in Molecular Biology. 2024;46(1):856-883. View Source

Evidence-Backed Research Applications for 2-(1-Hydroxy-1-methylethyl)-4-methoxyfuro-[3,2-g]benzopyran-7-one

Antiseizure Drug Discovery: Screening in Zebrafish PTZ-Induced Seizure Models for Novel Non-GABAergic Mechanisms

This compound is directly applicable as a positive control or lead scaffold in antiseizure drug discovery programs utilizing zebrafish PTZ-induced seizure models. Its validated activity at 20 μM—producing 41.4% reduction in convulsive locomotor behavior and 60% reduction in LFP seizure activity—provides a quantifiable benchmark for evaluating novel antiseizure candidates [1]. The compound's demonstrated modulation of galn and penka gene expression distinguishes it from GABAergic antiseizure agents and positions it as a tool compound for investigating neuropeptide-mediated seizure regulation pathways. Researchers should note that this activity profile diverges from bergapten and oxypeucedanin, which lack anticonvulsant activity in murine MES models [2], reinforcing the need for compound-specific rather than class-based selection.

Chemotaxonomic Marker Studies in Rutaceae Phylogenetics and Biodiversity Surveys

The restricted occurrence of 2-(1-hydroxy-1-methylethyl)-4-methoxyfuro-[3,2-g]benzopyran-7-one in specific Rutaceae genera—Halfordia (New Caledonia endemic) and Melicope (Hawaiian and Australasian distribution)—makes it a valuable chemotaxonomic marker for phylogenetic studies within the family [3]. Unlike the ubiquitously distributed bergapten (5-MOP), the presence of this compound can serve as a diagnostic feature for certain Rutaceae clades. Procurement from authenticated botanical reference materials or synthetic sources with documented purity (>98%) is essential for reproducible chemotaxonomic fingerprinting .

Structure-Activity Relationship (SAR) Studies of Furanocoumarin C2 Substitution Effects

This compound provides a unique entry point for SAR investigations examining the impact of C2 substitution on furanocoumarin pharmacology. Its C2-(2-hydroxypropan-2-yl) group introduces steric bulk and hydrogen-bond donor capacity (HBD = 1, tPSA = 68.9 Ų) absent in bergapten (HBD = 0, tPSA ≈ 52 Ų) [4]. Comparative studies using this compound alongside marmesin (the dihydro analog lacking C4-methoxy unsaturation) and bergapten (lacking C2 substitution entirely) can systematically deconvolute the contributions of C2 functionalization to target engagement, metabolic stability, and in vivo efficacy [5].

Method Development and Validation for Furocoumarin Quantification in Complex Matrices

Given its occurrence in sugarcane bagasse hydrolysates and Rutaceae plant extracts, this compound serves as an analytical reference standard for developing and validating LC-MS/MS or HPLC-UV methods targeting furocoumarin quantification in agricultural byproducts, botanical supplements, or natural product libraries [6]. Its distinct retention characteristics (LogP ≈ 2, predicted boiling point 485.3°C) and unique mass fragmentation pattern—involving initial loss of a methyl radical—enable specific detection in complex matrices [7]. Method development should account for the compound's solubility profile: freely soluble in DMSO (>30 mg/mL), soluble in methanol and ethanol, but limited aqueous solubility .

Application

Selection Property

Validation Focus

Antiseizure screening (zebrafish model)

Antiseizure activity profile distinct from bergapten/oxypeucedanin

Zebrafish PTZ seizure model endpoints; galn/penka expression monitoring

Chemotaxonomic marker studies

Restricted occurrence in Rutaceae (Halfordia, Melicope)

Authenticated botanical reference material; purity >98%

C2-substitution SAR investigations

Unique C2-(2-hydroxypropan-2-yl) with HBD = 1, elevated tPSA

Comparative binding and permeability assays vs bergapten/marmesin

Furocoumarin quantification method development

Distinct retention and mass fragmentation pattern

LC-MS/MS method validation in complex matrices (sugarcane, botanical extracts)

• [1] Skiba A, et al. Evaluation of the Antiseizure Activity of Endemic Plant Halfordia kendack Guillaumin and Its Main Constituent, Halfordin, on a Zebrafish Pentylenetetrazole (PTZ)-Induced Seizure Model. International Journal of Molecular Sciences. 2023;24(3):2598. View Source
• [2] Luszczki JJ, et al. Anticonvulsant effects of four linear furanocoumarins, bergapten, imperatorin, oxypeucedanin, and xanthotoxin, in the mouse maximal electroshock-induced seizure model: a comparative study. Pharmacological Reports. 2010;62(6):1139-1146. View Source
• [3] Higa T, Scheuer PJ. Hawaiian plant studies. Part XVI. Coumarins and flavones from Pelea barbigera (Gray) Hillebrand (Rutaceae). Journal of the Chemical Society, Perkin Transactions 1. 1974;1350-1352. View Source
• [4] InvivoChem. Product Technical Data: 2-(1-Hydroxy-1-methylethyl)-4-methoxyfuro-[3,2-g]benzopyran-7-one (Physicochemical Properties). View Source
• [5] Ahluwalia VK, Prakash C, Singh RP. Iodine, a protecting group for the synthesis of psoralen derivatives oxygenated in the pyrone ring: synthesis of 4,5-dimethoxypsoralen and 3,4,5-trimethoxypsoralen (halfordin). Tetrahedron. 1979;35(17):2081-2086. View Source
• [6] Du FL, et al. A comparative study for the organic byproducts from hydrothermal carbonizations of sugarcane bagasse and its bio-refined components cellulose and lignin. PLoS One. 2018;13(6):e0197188. View Source
• [7] Mass spectral fragmentations of naturally-occurring 3,4-dialkoxy furocoumarins from Halfordia species. NSTL Archival Database. View Source